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Compound of Interest

Compound Name: tert-Butyl 2-ethylperoxybutyrate

Cat. No.: B1618040 Get Quote

Application Notes and Protocols for tert-Butyl 2-
ethylperoxybutyrate
Introduction
tert-Butyl 2-ethylperoxybutyrate is an organic peroxide primarily used as a radical initiator in

polymerization processes. Organic peroxides are thermally unstable and can undergo self-

accelerating exothermic decomposition.[1] Due to its reactive nature, strict adherence to safety

protocols for handling and storage is crucial to prevent incidents such as fires or explosions.[1]

[2] These application notes provide a comprehensive protocol for the safe handling and storage

of tert-Butyl 2-ethylperoxybutyrate for researchers, scientists, and drug development

professionals.

Hazard Identification and Classification
tert-Butyl 2-ethylperoxybutyrate is classified as a hazardous substance with the following

primary concerns:

Organic Peroxide: It is thermally unstable and may undergo exothermic self-accelerating

decomposition.[1] Heating may cause a fire.[1][3]

Skin Sensitization: May cause an allergic skin reaction.[1][3]

Eye Irritation: Causes serious eye irritation.[3]
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Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][3]

Quantitative Data Summary
Parameter Value Source(s)

CAS Number 2550-33-6 [4]

EC Number 219-850-0 [4]

Classification Organic Peroxide Type C [1]

Recommended Storage

Temperature
Below 20°C [1][5]

Self-Accelerating

Decomposition Temperature

(SADT)

~60°C (for the related tert-

Butyl peroxybenzoate)
[6]

Experimental Protocols
Proper PPE is mandatory when handling tert-Butyl 2-ethylperoxybutyrate. The following

should be worn at all times:

Eye Protection: Chemical safety goggles or a face shield.[3][7]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber).[3][7]

Skin and Body Protection: A lab coat or protective clothing should be worn.[3][7]

Contaminated work clothing should not be allowed out of the workplace.[3][7]

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[8]

Ventilation: All handling should be performed in a well-ventilated area, preferably in a

chemical fume hood.[2][3][7]

Avoid Contamination: Keep the compound away from incompatible materials such as strong

oxidizing agents, reducing agents, acids, bases, amines, and metal salts (including rust and

dust) to prevent self-accelerating exothermic decomposition.[1]
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Ignition Sources: Eliminate all sources of ignition, including open flames, sparks, and hot

surfaces.[1][3] Use non-sparking tools.[1]

Static Discharge: Take precautionary measures against static discharges by grounding and

bonding containers and receiving equipment.[3][5]

Dispensing: Never weigh out the material in a storage room.[1] When transferring, do so with

care to avoid spills.

Hygiene: Wash hands thoroughly after handling.[3][7] Do not eat, drink, or smoke in the work

area.[5][8]

Temperature Control: Store in a cool, dry, and well-ventilated place at temperatures not

exceeding 20°C.[1][5]

Original Container: Keep in the original, tightly closed container.[3]

Incompatible Materials: Store separately from incompatible materials and combustible

materials.[3][7][9]

Sunlight: Protect from direct sunlight.[3][7]

Quantity Limitation: Strictly limit the quantities of the product in the work area to what is

absolutely necessary.[1]

Spill Response:

Eliminate all ignition sources.[2]

Do not touch spilled material.[2]

Absorb the spill with an inert, damp, non-combustible material (e.g., vermiculite, sand).[2]

[7]

Collect the absorbed material using clean, non-sparking tools and place it into loosely

covered plastic containers for disposal.[2]

Fire Response:
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In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to

extinguish.[5] For large fires, flood the area with water from a distance.[2]

The temperature of the substance must be maintained at or below the control temperature

at all times.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[3][7]

Skin Contact: Wash with plenty of soap and water. If skin irritation or a rash occurs, get

medical advice/attention. Take off contaminated clothing and wash it before reuse.[3][7]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[7]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and get medical attention.[9]

Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[3] One recommended method is incineration after dilution in a

suitable flammable solvent, ensuring the amount of active oxygen is below 1%.[1] Empty

containers may still present a chemical hazard and should be kept away from heat and ignition

sources.[3]
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Workflow for Handling tert-Butyl 2-ethylperoxybutyrate
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Caption: Workflow for the safe handling of tert-Butyl 2-ethylperoxybutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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